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Compound of Interest

Compound Name: Ferrous bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of ferrous bromide
(FeBrz) through the reaction of elemental iron with hydrobromic acid. Ferrous bromide is a
valuable precursor and catalyst in various chemical processes, including organic synthesis and
the development of magnetic materials.[1][2] Its utility in the synthesis of organic bromides
makes it a compound of interest for pharmaceutical and agrochemical research.[1] This
document outlines the fundamental chemical principles, a detailed experimental protocol, and
critical considerations for the successful synthesis and handling of this compound.

Core Chemical Principles

The synthesis of ferrous bromide from iron and hydrobromic acid is a single displacement,
oxidation-reduction (redox) reaction.[3][4] In this process, elemental iron (Fe) is oxidized to its
+2 state (ferrous iron), while the hydrogen in hydrobromic acid (HBr) is reduced, forming
hydrogen gas (H-2).

The balanced chemical equation for this reaction is:
Fe(s) + 2HBr(aq) — FeBrz(aq) + H2(9)[3][4][5]

In this reaction, hydrobromic acid acts as the oxidizing agent, and iron serves as the reducing
agent.[3] The product, ferrous bromide, is initially formed in an aqueous solution.[6] Obtaining
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the anhydrous form requires additional steps, as direct heating of the hydrated salt can lead to
oxidation and hydrolysis, forming iron hydroxides or oxides.[6]

Quantitative Data and Physical Properties

The following table summarizes the key quantitative data based on the stoichiometry of the
reaction and the physical properties of the resulting compound.

Parameter Value Unit Notes

Reactant Molar

Masses

Iron (Fe) ~55.85 g/mol [4]

Hydrobromic Acid

~80.91 /mol 4
(HBr) g 4

Product Molar Mass

Anhydrous Ferrous

_ 215.65 g/mol [11[7]
Bromide (FeBrz)

Stoichiometric Ratio

Fe : HBr 1:2 molar [4][5]

Physical Properties of

Anhydrous FeBr2

Yellow or brownish

Appearance soiid - [7]

Density 4.63 g/cm3 [11[7]
Melting Point 684 °C [11[7]
Boiling Point 934 °C [1][7]

Solubilt Soluble in water, THF, 217
olubili -
y methanol, ethanol
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Detailed Experimental Protocol

This section details a standard laboratory procedure for the synthesis of aqueous ferrous
bromide, followed by considerations for isolating the anhydrous salt.

Objective: To synthesize ferrous bromide (FeBrz2) via the reaction of iron powder with
hydrobromic acid.

Materials:

Fine iron powder (reduced iron)

Concentrated hydrobromic acid (HBr), typically 48%

Deionized water, deoxygenated

Methanol (for an alternative synthesis route)[7]

Inert gas (e.g., Nitrogen or Argon)
Equipment:

e Round-bottom flask with a reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Schlenk line or glove box for handling air-sensitive materials

Filtration apparatus (e.g., Buchner funnel or cannula)

Vacuum pump
Procedure:

e Reactant Preparation:
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o Carefully weigh a stoichiometric amount of fine iron powder. For example, to react with 2
moles of HBr, use approximately 55.85 g of iron.

o Under an inert atmosphere to prevent premature oxidation, add the iron powder to the
round-bottom flask.

e Reaction Execution:

o Slowly add a stoichiometric excess of concentrated hydrobromic acid to the flask
containing the iron powder. The reaction is exothermic and will produce hydrogen gas.
Ensure proper ventilation in a fume hood.

o The balanced reaction requires a 1:2 molar ratio of Fe to HBr.[4][5] A slight excess of acid
can ensure complete reaction of the iron.

o The reaction may proceed slowly at room temperature.[8] Gentle heating and stirring can
be applied to increase the reaction rate.

o Fit the flask with a reflux condenser and continue to stir the mixture until the evolution of
hydrogen gas ceases, indicating the completion of the reaction. The solution will typically
appear pale green, characteristic of the hexahydrated ferrous bromide complex.[9]

e Product Isolation (Aqueous/Hydrated Form):

o Once the reaction is complete, allow the solution to cool to room temperature.

o Filter the hot solution under an inert atmosphere to remove any unreacted iron and other
solid impurities.

o Cool the filtrate to induce crystallization of ferrous bromide hydrates, most commonly the
pale green hexahydrate, FeBrz-6H20.[2]

o Dehydration to Anhydrous Ferrous Bromide:

o Obtaining anhydrous FeBrz from its hydrated form is challenging due to its susceptibility to
oxidation and hydrolysis.[6]
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o A common method involves heating the hydrated salt in a stream of dry hydrogen bromide
gas at elevated temperatures (e.g., 400 °C).[2]

o Alternatively, heating the methanol solvate complex ([Fe(MeOH)e]Brz) in a vacuum can
yield pure, anhydrous FeBr2.[7]

Safety Precautions:

e Hydrobromic acid is corrosive and can cause severe burns. Always handle it in a fume hood
with appropriate personal protective equipment (PPE), including gloves, safety goggles, and
a lab coat.

e The reaction produces flammable hydrogen gas. Ensure the apparatus is well-ventilated and
away from ignition sources.

» Ferrous bromide is hygroscopic and air-sensitive.[2] Handle and store the final product
under an inert atmosphere (e.g., in a glove box or desiccator with a drying agent).[9]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow and the underlying chemical

reaction pathway.
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Experimental Workflow for Ferrous Bromide Synthesis
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Caption: Experimental workflow for the synthesis of ferrous bromide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b049432?utm_src=pdf-body-img
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Pathway: Iron and Hydrobromic Acid Reaction
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Caption: Chemical reaction pathway for ferrous bromide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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